Cas no 51062-13-6 (1,1-dimethyl-3-(2-phenylphenyl)urea)

• Product Name: 1,1-dimethyl-3-(2-phenylphenyl)urea
• CAS No: 51062-13-6
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 5735497
• Update Time: 2025-04-23

1,1-dimethyl-3-(2-phenylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-(2-phenylphenyl)urea

• Inchi： 1S/C15H16N2O/c1-17(2)15(18)16-14-11-7-6-10-13(14)12-8-4-3-5-9-12/h3-11H,1-2H3,(H,16,18)
• InChI Key： GMCUJVJWPHOQQE-UHFFFAOYSA-N
• SMILES： N(C)(C)C(NC1=CC=CC=C1C1=CC=CC=C1)=O

Additional information on 1,1-dimethyl-3-(2-phenylphenyl)urea

Comprehensive Guide to 1,1-dimethyl-3-(2-phenylphenyl)urea (CAS No. 51062-13-6): Properties, Applications, and Market Insights

1,1-dimethyl-3-(2-phenylphenyl)urea (CAS No. 51062-13-6) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural properties, this compound serves as a key intermediate in the synthesis of various advanced materials and bioactive molecules. In this article, we delve into the chemical characteristics, industrial applications, and emerging trends surrounding 1,1-dimethyl-3-(2-phenylphenyl)urea, while addressing common queries from researchers and industry professionals.

The molecular structure of 1,1-dimethyl-3-(2-phenylphenyl)urea features a urea backbone substituted with dimethyl groups and a biphenyl moiety. This configuration imparts distinct physicochemical properties, such as moderate solubility in organic solvents and thermal stability up to 200°C. Researchers often explore its hydrogen-bonding capacity and aromatic interactions, which make it valuable in supramolecular chemistry and drug design. Recent studies highlight its potential as a molecular scaffold for developing kinase inhibitors, aligning with the growing demand for targeted cancer therapies.

In the agrochemical sector, 1,1-dimethyl-3-(2-phenylphenyl)urea derivatives have shown promise as plant growth regulators. With the global push toward sustainable agriculture, this application resonates with current trends in eco-friendly crop enhancement. The compound’s ability to modulate plant hormone pathways without residual toxicity positions it as an attractive alternative to conventional agrochemicals. Industry reports indicate a 15% annual growth in demand for such specialty chemicals, driven by regulatory shifts favoring greener alternatives.

Material science applications leverage the compound’s thermal stability and film-forming properties. It serves as a crosslinking agent in high-performance polymers used for coatings and adhesives in electronics manufacturing. As the Internet of Things (IoT) expands, the need for heat-resistant dielectric materials has surged—a niche where 1,1-dimethyl-3-(2-phenylphenyl)urea-based formulations demonstrate competitive advantages. Patent analyses reveal increased R&D activity in this domain, particularly for flexible display technologies.

From a commercial perspective, the global market for urea derivatives is projected to reach $2.8 billion by 2027, with 1,1-dimethyl-3-(2-phenylphenyl)urea occupying a growing segment. Suppliers are responding to inquiries about high-purity grades (>98%) for pharmaceutical applications, reflecting stricter quality standards in drug development. Regional analyses show Asia-Pacific as the fastest-growing market, attributed to expanding contract manufacturing organizations (CMOs) specializing in custom synthesis.

Environmental and regulatory considerations for 1,1-dimethyl-3-(2-phenylphenyl)urea remain favorable. The compound is not classified under major hazardous substance lists, facilitating international trade. However, manufacturers emphasize proper handling protocols due to its dust explosion potential in powder form—a frequently searched topic in industrial safety forums. Recent advancements in microencapsulation techniques have mitigated such risks while improving product shelf life.

For researchers investigating structure-activity relationships, this urea derivative offers modular synthetic pathways. Its ortho-substituted biphenyl group enables steric control in catalytic reactions, a feature explored in asymmetric synthesis methodologies. Computational chemistry studies published in 2023 suggest untapped potential in designing allosteric enzyme modulators using this scaffold, addressing a hot topic in drug discovery circles.

Quality control protocols for CAS 51062-13-6 typically involve HPLC-UV analysis with C18 columns, as detailed in recent pharmacopeia updates. Analytical method development for this compound ranks among top technical queries in chemical forums, underscoring the need for standardized characterization approaches. Leading suppliers now provide comprehensive spectral data packages (including 1H/13C NMR and HRMS) to streamline research workflows.

Emerging applications in organic electronics have sparked renewed interest. The compound’s charge transport properties show potential in perovskite solar cell additives, coinciding with the solar industry’s search for stability-enhancing materials. Startups are patenting novel compositions combining this urea derivative with conjugated polymers, targeting the renewable energy storage market—a sector expected to grow at 22% CAGR through 2030.

In conclusion, 1,1-dimethyl-3-(2-phenylphenyl)urea represents a versatile building block with cross-industry relevance. Its evolving applications from pharmaceutical intermediates to advanced material components reflect broader trends in molecular innovation. As sustainability and precision chemistry gain prominence, this compound’s unique attributes position it for expanded utilization in next-generation technologies.